EC1454

Specification

• Molecular Formula: C65H98N16O34S
• Molecular Weight: 1679.6 g/mol
• IUPAC Name: (2R)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl]amino]-5-[[(2S)-1-[[(2R)-4-carboxy-1-[[(2S)-1-[[(2R)-4-carboxy-1-[[(2S)-1-[[(1S)-1-carboxy-2-sulfanylethyl]amino]-1,5-dioxo-5-[[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]amino]pentan-2-yl]amino]-1-oxobutan-2-yl]amino]-1,5-dioxo-5-[[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]amino]pentan-2-yl]amino]-1-oxobutan-2-yl]amino]-1,5-dioxo-5-[[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]amino]pentan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C65H98N16O34S/c66-65-80-55-48(62(111)81-65)72-28(18-71-55)17-67-27-3-1-26(2-4-27)56(105)78-34(63(112)113)8-14-45(94)73-29(5-11-42(91)68-19-36(85)49(99)52(102)39(88)22-82)57(106)76-32(9-15-46(95)96)59(108)74-30(6-12-43(92)69-20-37(86)50(100)53(103)40(89)23-83)58(107)77-33(10-16-47(97)98)60(109)75-31(61(110)79-35(25-116)64(114)115)7-13-44(93)70-21-38(87)51(101)54(104)41(90)24-84/h1-4,18,29-41,49-54,67,82-90,99-104,116H,5-17,19-25H2,(H,68,91)(H,69,92)(H,70,93)(H,73,94)(H,74,108)(H,75,109)(H,76,106)(H,77,107)(H,78,105)(H,79,110)(H,95,96)(H,97,98)(H,112,113)(H,114,115)(H3,66,71,80,81,111)/t29-,30-,31-,32+,33+,34+,35+,36-,37-,38-,39+,40+,41+,49+,50+,51+,52+,53+,54+/m0/s1
• Standard InChI Key: MFUGDMCMTPUQPX-YMGHULRBSA-N
• Isomeric SMILES: C1=CC(=CC=C1C(=O)N[C@H](CCC(=O)N[C@@H](CCC(=O)NC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=O)N[C@H](CCC(=O)O)C(=O)N[C@@H](CCC(=O)NC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=O)N[C@H](CCC(=O)O)C(=O)N[C@@H](CCC(=O)NC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=O)N[C@H](CS)C(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=O)NC(=N3)N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC(CCC(=O)NC(CCC(=O)NCC(C(C(C(CO)O)O)O)O)C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)NCC(C(C(C(CO)O)O)O)O)C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)NCC(C(C(C(CO)O)O)O)O)C(=O)NC(CS)C(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=O)NC(=N3)N

Introduction

Molecular Architecture and Stereochemical Features

Core Structural Components

The compound’s backbone consists of a pteridine ring system conjugated to a benzoyl group, which is further linked to a series of peptide-like chains and carbohydrate derivatives. The pteridine moiety, a nitrogen-containing heterocycle, is substituted at the 6-position with a methylamino group, while the 2-amino-4-oxo configuration confers redox activity. The benzoyl group facilitates aromatic interactions, potentially enhancing binding affinity to biological targets such as enzymes or receptors.

The peptide chains feature multiple carboxylic acid groups, contributing to the molecule’s hydrophilicity and ability to chelate metal ions. A notable structural element is the (2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl group, a carbohydrate derivative that may participate in glycosylation interactions or stabilize the compound in aqueous environments.

Stereochemical Considerations

Stereochemistry plays a critical role in the compound’s functionality. The (2R) and (2S) configurations at key chiral centers influence its three-dimensional conformation, dictating interactions with chiral biological targets. For instance, the (1S)-1-carboxy-2-sulfanylethyl group introduces a thiol (-SH) functionality, which could participate in disulfide bond formation or redox reactions.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C65H98N16O34S
Molecular Weight	1679.6 g/mol
Key Functional Groups	Pteridine, carboxylic acids, sulfhydryl
Stereochemical Centers	Multiple (2R, 2S, 1S)
Solubility	Predominantly hydrophilic

Synthesis and Industrial Production

Multi-Step Organic Synthesis

The synthesis of this compound involves a cascade of reactions, including:

• Pteridine Core Formation: Cyclization of pyrimidine precursors under controlled pH and temperature.

• Benzoylation: Coupling the pteridine derivative to a benzoyl chloride intermediate via nucleophilic acyl substitution.

• Peptide Chain Elongation: Sequential addition of amino acids using solid-phase synthesis techniques to ensure regioselectivity.

• Carbohydrate Conjugation: Introducing the pentahydroxyhexyl group through glycosidic bond formation, requiring anhydrous conditions.

Industrial-scale production employs continuous flow synthesis to enhance yield and reduce byproducts. This method allows precise control over reaction parameters such as residence time and temperature gradients, critical for maintaining stereochemical integrity.

Challenges in Purification

Purifying the final product demands advanced chromatographic techniques. High-performance liquid chromatography (HPLC) with reverse-phase columns is standard, leveraging the compound’s hydrophilicity for separation. Analytical challenges include distinguishing between stereoisomers, necessitating chiral stationary phases or derivatization agents.

Analytical Characterization

Structural Validation

• Nuclear Magnetic Resonance (NMR):

  • 1H NMR identifies proton environments, confirming the presence of aromatic protons (δ 7.2–8.1 ppm) and carbohydrate hydroxyl groups (δ 3.5–5.5 ppm).

  • 13C NMR verifies carbonyl carbons (δ 170–180 ppm) and quaternary carbons in the pteridine ring.

• Mass Spectrometry:

  • High-resolution mass spectrometry (HRMS) confirms the molecular ion peak at m/z 1679.6, consistent with the molecular formula.

• X-ray Crystallography:

  • Resolves absolute stereochemistry, though crystallization remains challenging due to the compound’s flexibility.

Future Research Directions

Mechanistic Studies

• Kinetic Analysis: Determine inhibition constants (Ki) for putative targets like DHFR or thymidylate synthase.

• Cellular Uptake: Investigate transport mechanisms using radiolabeled analogs.

Formulation Development

• Prodrug Strategies: Mask carboxylic acid groups to enhance membrane permeability.

• Lyophilization: Develop stable lyophilized powders for intravenous administration.